Cas no 93742-08-6 (1-(6-chloro-6-methylheptan-2-yl)-4-methylbenzene)

• Product name: 1-(6-chloro-6-methylheptan-2-yl)-4-methylbenzene
• CAS No: 93742-08-6
• MF: C₁₅H₂₃Cl
• MW: 238.796123743057
• CID: 1981555
• PubChem ID: 179731

1-(6-chloro-6-methylheptan-2-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-6-methylheptan-2-yl)-4-methylbenzene
• 93742-08-6
• DTXSID60918177

• Inchi： InChI=1S/C15H23Cl/c1-12-7-9-14(10-8-12)13(2)6-5-11-15(3,4)16/h7-10,13H,5-6,11H2,1-4H3
• InChI Key： DTINIDOZWYIEAV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(C)CCCC(C)(C)Cl

Computed Properties

• Exact Mass: 238.149
• Monoisotopic Mass: 238.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.3

Experimental Properties

• Density: 0.956
• Boiling Point: 316.5°C at 760 mmHg
• Flash Point: 130.1°C
• Refractive Index: 1.498

Related Categories

• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids